5-Bromo-4-(trifluoromethyl)thiazol-2-amine

• IUPAC Name: 5-bromo-4-(trifluoromethyl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C4H2BrF3N2S/c5-2-1(4(6,7)8)10-3(9)11-2/h(H2,9,10)
• InChI Key: DSEAYBLLHONPRM-UHFFFAOYSA-N
• Canonical SMILES: C1(=C(SC(=N1)N)Br)C(F)(F)F
• Molecular Formula: C4H2BrF3N2S
• DSSTOX Substance ID: DTXSID80577200
• Molecular Weight: 247.04 g/mol
• CAS RN: 136411-21-7

Description

5-Bromo-4-(trifluoromethyl)thiazol-2-amine is a chemical compound with the molecular formula C4H2BrF3N2S. It has a molecular weight of 247.04. It is a solid substance that is white to yellow in color.

Synthesis Analysis

The synthesis of 5-Bromo-4-(trifluoromethyl)thiazol-2-amine involves the reaction of 4-(trifluoromethyl)thiazol-2-amine with N-bromosuccinimide in the presence of acetic acid. The reaction is carried out in acetonitrile at 0-25°C for 2 hours.

Molecular Structure Analysis

The InChI code for 5-Bromo-4-(trifluoromethyl)thiazol-2-amine is 1S/C4H2BrF3N2S/c5-2-1(4(6,7)8)10-3(9)11-2/h(H2,9,10). The InChI key is DSEAYBLLHONPRM-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

5-Bromo-4-(trifluoromethyl)thiazol-2-amine is a solid substance that is white to yellow in color. It should be stored in a dark place, under an inert atmosphere, at a temperature of 2-8°C.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• . These properties make it a potential candidate for drug development in pain management and inflammation-related disorders.

Organic Synthesis and Chemical Reactions

• Synthesis of 5-Bromo-4-(trifluoromethyl)thiazol-2-amine : The compound can be synthesized by reacting the appropriate precursors. . Researchers can explore various synthetic routes to access this compound for further investigations.

Safety and Hazards

The compound is classified under the GHS07 hazard class. The hazard statements associated with it are H302, H315, H319, H332, and H335. The precautionary statements are P280, P305, P310, P338, and P351.

Mechanism of Action

and CAS number 136411-21-7, has garnered interest due to its diverse biological activities . Here’s a breakdown of the requested points:

Biochemical Pathways

• We can speculate that it might impact pathways related to inflammation, pain, or microbial responses based on similar compounds’ activities .

Synthesis routes and methods I

Procedure details

To a 250 mL round-bottomed flask were added 4-(trifluoromethyl)thiazol-2-amine (6 g, 36 mmol), ACN (90 mL, 1723 mmol), and N-bromosuccinimide (4 mL, 43 mmol). The solution was stirred at 60° C. for 3 hours. The reaction was cooled, and the solvent was removed in vacuo. The crude product was adsorbed onto a plug of silica gel and chromatographed through a Redi-Sep® pre-packed silica gel column (40 g), eluting with a gradient of (5%→50% EtOAc in hexane) to provide 5-bromo-4-(trifluoromethyl)thiazol-2-amine (8.1 g, 90% yield), m/z (%): 248.2 (100%, M++H).

Synthesis routes and methods II

Procedure details

To a stirred solution of 4-trifluoromethyl-thiazole-2-ylamine (0.2 g; 1.2 mmol) in acetic acid (0.14 mL) and acetonitrile (1.4 mL) at 0° C. was added N-bromosuccinimide (0.23 g, 1.3 mmol). The reaction mixture was warmed to room temperature over 17 h. The reaction was diluted with methylene chloride, washed with saturated NaHCO3, dried, filtered and concentrated under vacuum to give the crude product. The residue was purified by column chromatography eluting with ethyl acetate/hexanes 0 to 20% to give the product.